Cas no 121880-45-3 (2-Furancarbonylchloride, 5-acetyl-)

• Product Name: 2-Furancarbonylchloride, 5-acetyl-
• CAS No: 121880-45-3
• MF: C₇H₅ClO₃
• MW: 172.565801382065
• CID: 104633
• PubChem ID: 15615541
• Update Time: 2025-04-18

2-Furancarbonylchloride, 5-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonylchloride, 5-acetyl-
• 2-Furancarbonyl chloride, 5-acetyl- (9CI)
• 5-acetylfuran-2-carbonyl chloride
• KPOMYWBBXHLZEF-UHFFFAOYSA-N
• 121880-45-3
• SCHEMBL3063658
• DTXSID60575764

• Inchi： 1S/C7H5ClO3/c1-4(9)5-2-3-6(11-5)7(8)10/h2-3H,1H3
• InChI Key： KPOMYWBBXHLZEF-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(C)=O)O1)=O

Computed Properties

• Exact Mass: 171.99275
• Monoisotopic Mass: 171.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28